Cas no 125878-90-2 (3-(5-bromopentyl)thiophene)

• Product Name: 3-(5-bromopentyl)thiophene
• CAS No: 125878-90-2
• MF: C₉H₁₃BrS
• MW: 233.168520689011
• MDL: MFCD20343148
• CID: 2761042
• PubChem ID: 14591112
• Update Time: 2025-04-21

3-(5-bromopentyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromopentyl)thiophene
• DTXSID90561953
• Thiophene, 3-(5-bromopentyl)-
• DTXCID50512729
• SCHEMBL23094089
• EN300-1939300
• AKOS013831242
• Thiophene,3-(5-bromopentyl)
• 125878-90-2

• MDL： MFCD20343148
• Inchi： 1S/C9H13BrS/c10-6-3-1-2-4-9-5-7-11-8-9/h5,7-8H,1-4,6H2
• InChI Key： SKXOPADQXQZOSP-UHFFFAOYSA-N
• SMILES： BrCCCCCC1=CSC=C1

Computed Properties

• Exact Mass: 231.99213Da
• Monoisotopic Mass: 231.99213Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 95.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 28.2Ų